Cas no 625826-84-8 (1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]-)

• Product Name: 1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]-
• CAS No: 625826-84-8
• MF: C₁₅H₁₄FNOS
• MW: 275.34116601944
• CID: 2850931
• PubChem ID: 70702451
• Update Time: 2025-10-31

1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• PRO133
• 1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]-
• 1-(3-benzylsulfanylpyridin-2-yl)-2-fluoropropan-1-one
• 1-[3-(Benzylsulfanyl)pyridin-2-yl]-2-fluoropropan-1-one
• 1-(3-(BENZYLTHIO)PYRIDIN-2-YL)-2-FLUOROPROPAN-1-ONE
• ZHPIOHRKNGHQBP-UHFFFAOYSA-N
• E77797
• SCHEMBL15413674
• DTXSID30744001
• 2-Fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]-1-propanone
• 625826-84-8
• AS-84726

• Inchi： 1S/C15H14FNOS/c1-11(16)15(18)14-13(8-5-9-17-14)19-10-12-6-3-2-4-7-12/h2-9,11H,10H2,1H3
• InChI Key： ZHPIOHRKNGHQBP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=CC=CN=C1C(C(C)F)=O

Computed Properties

• Exact Mass: 275.07801341 g/mol
• Monoisotopic Mass: 275.07801341 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.3
• Molecular Weight: 275.3

Additional information on 1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]-

Compound CAS No 625826-84-8: 1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl]

The compound CAS No 625826-84-8, also known as 1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl], is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of ketones and features a pyridine ring substituted with a thioether group and a fluorine atom. The structure of this compound is characterized by its pyridinyl core, which is further modified by the presence of a phenylmethylthio group at the 3-position and a fluorine atom at the 2-position. The 1-propanone moiety adds to its complexity, making it a versatile molecule with potential applications in various fields.

Recent studies have highlighted the significance of this compound in the field of medicinal chemistry. Its unique structure allows for interactions with specific biological targets, making it a promising candidate for drug development. Researchers have explored its potential as a modulator of protein-protein interactions, which is a critical area in therapeutic intervention. The fluorine atom in the molecule plays a crucial role in enhancing its pharmacokinetic properties, such as bioavailability and stability, which are essential for drug candidates.

In addition to its medicinal applications, this compound has shown potential in the field of materials science. Its ability to form stable complexes with metal ions has been investigated for use in catalysis and sensor technologies. The phenylmethylthio group contributes to its electronic properties, making it suitable for applications in organic electronics. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, ensuring its availability for large-scale studies.

The synthesis of 1-Propanone, 2-fluoro-1-[3-[(phenylmethyl)thio]-2-pyridinyl] involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring, substitution reactions to introduce the thioether and fluorine groups, and finally, the introduction of the propanone moiety. Researchers have optimized these steps to achieve high yields and purity levels, which are critical for downstream applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Its ability to degrade under specific environmental conditions makes it a sustainable choice for certain industrial applications. However, further research is required to fully understand its environmental impact and ensure its safe use.

In conclusion, CAS No 625826-84-8 is a multifaceted compound with significant potential in various scientific domains. Its unique structure and chemical properties make it an invaluable tool for researchers across disciplines. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is poised to play a pivotal role in advancing scientific knowledge and technological innovations.